Cas no 15024-11-0 (Benzoicacid, 4-nitro-, 4-methylphenyl ester)
15024-11-0 structure
Product Name:Benzoicacid, 4-nitro-, 4-methylphenyl ester
CAS No:15024-11-0
MF:C14H11NO4
MW:257.241443872452
CID:236993
PubChem ID:347154
Update Time:2025-04-19
Benzoicacid, 4-nitro-, 4-methylphenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 4-nitro-, 4-methylphenyl ester
- 4-Nitro-benzoic acid p-tolyl ester
- 15024-11-0
- p-tolyl 4-nitrobenzoate
- Oprea1_164414
- Oprea1_695561
- SR-01000395501
- 4-methylphenyl 4-nitrobenzoate
- AKOS000746693
- SR-01000395501-1
- SCHEMBL5696807
- NSC405663
- DTXSID40324075
- NSC-405663
- EU-0034240
-
- Inchi: 1S/C14H11NO4/c1-10-2-8-13(9-3-10)19-14(16)11-4-6-12(7-5-11)15(17)18/h2-9H,1H3
- InChI Key: VXCLPVZGTDMDND-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 257.06883
- Monoisotopic Mass: 257.069
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 72.1Ų
Experimental Properties
- Density: 1.28
- Boiling Point: 409.7°Cat760mmHg
- Flash Point: 181.9°C
- Refractive Index: 1.605
- PSA: 69.44
Benzoicacid, 4-nitro-, 4-methylphenyl ester Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
15024-11-0 (Benzoicacid, 4-nitro-, 4-methylphenyl ester) Related Products
- 959-22-8(4-Nitrophenyl benzoate)
- 67565-48-4(4-(4-Nitrobenzyloxy)benzaldehyde)
- 17374-48-0(4-Nitrophenyl salicylate)
- 19176-60-4(4-Nitrophenyl anthranilate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk